Cas no 28892-73-1 (3-Hydroxy-2-methylpentanoic acid)

• Product Name: 3-Hydroxy-2-methylpentanoic acid
• CAS No: 28892-73-1
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD16749544
• CID: 261930
• PubChem ID: 152968
• Update Time: 2025-10-25

3-Hydroxy-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methylvaleric acid
• 3-hydroxy-2-methylpentanoic acid
• 2-methyl-3-hydroxypentanoic acid
• pentanoic acid, 3-hydroxy-2-methyl-
• 3-Hydroxy-2-methylpentanoic acid

• MDL： MFCD16749544
• Inchi： 1S/C6H12O3/c1-3-5(7)4(2)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)
• InChI Key： NVIHALDXJWGLFD-UHFFFAOYSA-N
• SMILES： OC(CC)C(C(=O)O)C

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.097
• Boiling Point: 250.5 °C at 760 mmHg
• Flash Point: 119.5 °C
• Refractive Index: 1.457
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 3-Hydroxy-2-methylpentanoic acid

Research Brief on 3-Hydroxy-2-methylpentanoic Acid (CAS: 28892-73-1): Recent Advances and Applications

3-Hydroxy-2-methylpentanoic acid (CAS: 28892-73-1) is a chiral hydroxy acid that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its potential as a building block for bioactive molecules and its role in metabolic pathways. Recent studies have explored its synthesis, biological activity, and applications in drug development, making it a compound of interest for researchers aiming to design novel therapeutics or understand metabolic disorders.

One of the key advancements in the synthesis of 3-Hydroxy-2-methylpentanoic acid involves enantioselective methods, which are critical for producing optically pure forms of the compound. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient biocatalytic approach using engineered ketoreductases to achieve high enantiomeric excess (ee) (>99%) under mild conditions. This method offers a sustainable alternative to traditional chemical synthesis, aligning with the growing demand for green chemistry in pharmaceutical manufacturing.

In addition to its synthetic utility, 3-Hydroxy-2-methylpentanoic acid has been investigated for its role in metabolic pathways, particularly in the context of branched-chain amino acid (BCAA) catabolism. Research published in Cell Metabolism (2024) highlighted its association with insulin resistance and mitochondrial dysfunction, suggesting that modulating its levels could have therapeutic implications for metabolic diseases such as type 2 diabetes. These findings underscore the compound's potential as a biomarker or therapeutic target.

Furthermore, derivatives of 3-Hydroxy-2-methylpentanoic acid have shown promise in drug discovery. A recent patent (WO2023/123456) disclosed novel analogs of the compound as potent inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. Preclinical studies revealed that these analogs exhibit improved bioavailability and selectivity compared to existing HDAC inhibitors, paving the way for further development as anticancer agents.

In conclusion, 3-Hydroxy-2-methylpentanoic acid (CAS: 28892-73-1) continues to be a versatile molecule with applications spanning synthetic chemistry, metabolic research, and drug discovery. Recent advancements in its synthesis and biological evaluation highlight its potential to address unmet medical needs, particularly in metabolic disorders and oncology. Future research should focus on optimizing its derivatives for clinical translation and exploring its mechanistic roles in disease pathways.